2,6-Difluoropyridine-4-carboxaldehyde
Overview
Description
2,6-Difluoropyridine-4-carboxaldehyde is a chemical compound with the CAS Number: 1227588-39-7 . It has a molecular weight of 143.09 and its IUPAC name is 2,6-difluoroisonicotinaldehyde . It is typically in liquid form .
Molecular Structure Analysis
The InChI code for 2,6-Difluoropyridine-4-carboxaldehyde is 1S/C6H3F2NO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H . This indicates that the molecule consists of 6 carbon atoms, 3 hydrogen atoms, 2 fluorine atoms, 1 nitrogen atom, and 1 oxygen atom .Physical And Chemical Properties Analysis
2,6-Difluoropyridine-4-carboxaldehyde is a liquid . It has a molecular weight of 143.09 . The presence of fluorine atoms in the molecule contributes to its interesting and unusual physical and chemical properties .Scientific Research Applications
Synthesis of Fluorinated Pyridines
“2,6-Difluoropyridine-4-carboxaldehyde” is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The synthesis of fluoropyridines remains a challenging problem and “2,6-Difluoropyridine-4-carboxaldehyde” plays a crucial role in this process .
Local Radiotherapy of Cancer
The compound is used in the synthesis of F 18 substituted pyridines for local radiotherapy of cancer . This presents a special interest as potential imaging agents for various biological applications .
Synthesis of Herbicides and Insecticides
“2,6-Difluoropyridine-4-carboxaldehyde” has been used as a starting material for the synthesis of some herbicides and insecticides . This showcases its importance in the field of agrochemicals .
Material Science Applications
In the field of material science, “2,6-Difluoropyridine-4-carboxaldehyde” has diverse applications. Its exceptional properties enable breakthroughs in this field.
Pharmaceutical Applications
“2,6-Difluoropyridine-4-carboxaldehyde” is used in the pharmaceutical industry . It is used in the synthesis of various drugs .
Agricultural Applications
The compound is used in the search for new agricultural products having improved physical, biological, and environmental properties . One of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures .
Safety and Hazards
2,6-Difluoropyridine-4-carboxaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and can cause specific target organ toxicity (single exposure), particularly to the respiratory system .
Future Directions
Fluoropyridines, including 2,6-Difluoropyridine-4-carboxaldehyde, have potential applications in various fields due to their unique properties . They are of interest in the development of new agricultural products, pharmaceuticals, and agrochemicals . The introduction of fluorine atoms into lead structures is a generally useful chemical modification that has led to the commercialization of a large number of compounds possessing fluorine-containing substituents on aryl rings .
Mechanism of Action
Target of Action
Fluoropyridines, a class of compounds to which 2,6-difluoropyridine-4-carboxaldehyde belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of biologically active compounds .
Mode of Action
Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of strong electron-withdrawing substituents in the aromatic ring .
Biochemical Pathways
Fluoropyridines are known to be involved in various biological applications .
Result of Action
As a fluoropyridine, it is known to have unique physical, chemical, and biological properties .
Action Environment
The properties of fluoropyridines can be influenced by various factors, including the presence of other substituents in the aromatic ring .
properties
IUPAC Name |
2,6-difluoropyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F2NO/c7-5-1-4(3-10)2-6(8)9-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBKISUCDUBQIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60617052 |
Source
|
| Record name | 2,6-Difluoropyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60617052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1227588-39-7 |
Source
|
| Record name | 2,6-Difluoropyridine-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60617052 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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